Cas no 877133-12-5 (1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)
877133-12-5 structure
Product Name:1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS No:877133-12-5
MF:C8H11FN2O
MW:170.184145212173
CID:1909523
PubChem ID:54775516
Update Time:2025-04-21
1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxaldehyde, 1-(2-fluoroethyl)-3,5-dimethyl-
- 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
- IDEKTUKLDOASPX-UHFFFAOYSA-N
- SCHEMBL4470702
- 877133-12-5
- AKOS005264808
- STL584779
- CS-0349939
- EN300-109159
- 1-(2-fluoroethyl)-3,5-dimethylpyrazole-4-carbaldehyde
-
- Inchi: 1S/C8H11FN2O/c1-6-8(5-12)7(2)11(10-6)4-3-9/h5H,3-4H2,1-2H3
- InChI Key: IDEKTUKLDOASPX-UHFFFAOYSA-N
- SMILES: FCCN1C(C)=C(C=O)C(C)=N1
Computed Properties
- Exact Mass: 170.08554114g/mol
- Monoisotopic Mass: 170.08554114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.9Ų
1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F179365-500mg |
1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
877133-12-5 | 500mg |
$ 585.00 | 2022-06-05 | ||
| TRC | F179365-1000mg |
1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
877133-12-5 | 1g |
$ 970.00 | 2022-06-05 | ||
| TRC | F179365-2500mg |
1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
877133-12-5 | 2500mg |
$ 1935.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420609-100mg |
1-(2-Fluoroethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde |
877133-12-5 | 98% | 100mg |
¥1736.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420609-250mg |
1-(2-Fluoroethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde |
877133-12-5 | 98% | 250mg |
¥3235.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420609-500mg |
1-(2-Fluoroethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde |
877133-12-5 | 98% | 500mg |
¥5007.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420609-1g |
1-(2-Fluoroethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde |
877133-12-5 | 98% | 1g |
¥7506.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420609-5g |
1-(2-Fluoroethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde |
877133-12-5 | 98% | 5g |
¥20787.00 | 2024-04-27 | |
| Ambeed | A1014744-1g |
1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
877133-12-5 | 98% | 1g |
$1199.0 | 2025-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4914-100.0mg |
1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde |
877133-12-5 | 95% | 100.0mg |
¥1326.0000 | 2025-04-11 |
1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:877133-12-5)1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
Order Number:A1092615
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:07
Price ($):783.0
Email:sales@amadischem.com
1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:877133-12-5)1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
Purity:99%
Quantity:1g
Price ($):783.0